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Compound of Interest

Compound Name: Ethyl 2-chloroethylcarbamate

Cat. No.: B1360068 Get Quote

Ethyl 2-chloroethylcarbamate: A Comprehensive
Technical Review
For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the known physical and

chemical properties of Ethyl 2-chloroethylcarbamate. The information is compiled to support

research, development, and quality control activities involving this compound. All quantitative

data is presented in structured tables for clarity and ease of comparison. Methodologies for key

experimental procedures, derived from established practices for related compounds, are also

detailed.

Physical Properties
Ethyl 2-chloroethylcarbamate is a solid at room temperature.[1] While a definitive

experimental melting point is not readily available in the public literature, its boiling point and

density have been reported.

Table 1: Physical Properties of Ethyl 2-chloroethylcarbamate
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Property Value Source

Molecular Formula C₅H₁₀ClNO₂ [1]

Molecular Weight 151.59 g/mol [1]

CAS Number 6329-26-6 [1]

Physical State Solid [1]

Boiling Point 225.9 °C at 760 mmHg

Density 1.124 g/cm³

Solubility

Data not readily available.

Inferences from structurally

similar compounds suggest

moderate solubility in polar

organic solvents and poor

solubility in water.[2]

Melting Point Data not readily available.

Chemical Properties and Reactivity
Ethyl 2-chloroethylcarbamate possesses two primary reactive sites: the electrophilic carbonyl

carbon of the carbamate group and the carbon atom bonded to the chlorine atom in the 2-

chloroethyl moiety.[3] This dual reactivity makes it a versatile intermediate in organic synthesis.

Key Chemical Characteristics:

Hydrolysis: Like other carbamates, Ethyl 2-chloroethylcarbamate is susceptible to

hydrolysis under both acidic and basic conditions. This reaction typically yields ethanol, 2-

chloroethylamine, and carbon dioxide.

Thermal Decomposition: Carbamates can undergo thermal decomposition. While specific

data for Ethyl 2-chloroethylcarbamate is not available, related N-hydroxyalkyl carbamates

have been shown to decompose at elevated temperatures. For instance, 2-Hydroxyethyl-N-

2'-hydroxypropyl carbamate decomposes upon heating at 165°C for 5 hours.
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Reactivity with Nucleophiles: The carbonyl carbon is susceptible to attack by various

nucleophiles. Reactions with primary or secondary amines can yield corresponding ureas.[4]

Intramolecular Cyclization: A significant potential side reaction, especially in the presence of

a base or upon heating, is the intramolecular cyclization of the N-(2-chloroethyl)carbamoyl

group to form 2-oxazolidinone.[4] This occurs via an intramolecular SN2 reaction where the

carbamoyl nitrogen or oxygen acts as a nucleophile, displacing the chloride.[4]

Below is a diagram illustrating the key reactivity pathways of Ethyl 2-chloroethylcarbamate.

Potential Reactivity Pathways
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Reactivity of Ethyl 2-chloroethylcarbamate.
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While specific, detailed experimental protocols for the synthesis and analysis of Ethyl 2-
chloroethylcarbamate are not widely published, the following sections provide generalized

methodologies based on established procedures for structurally related carbamates.

Synthesis of Ethyl 2-chloroethylcarbamate
A plausible one-step synthesis involves the reaction of 2-chloroethanol with a suitable

carbamylation reagent in the presence of a catalyst.[5]

Experimental Workflow for Synthesis:
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General Synthesis Workflow

Reactant Preparation

Reaction

Work-up and Purification
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Synthesis Workflow.
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Detailed Methodology:

Reactant Charging: In a suitable reaction vessel, combine 2-chloroethanol, the

carbamylation reagent (e.g., urea or ethyl carbamate), and a catalyst in an appropriate

solvent.

Reaction Conditions: Heat the mixture to a specified temperature (e.g., 80-125 °C) and

maintain it under a controlled pressure for a set duration (e.g., 4-8 hours).[5]

Monitoring: The progress of the reaction can be monitored using techniques such as Thin

Layer Chromatography (TLC) or Gas Chromatography (GC).

Work-up: Upon completion, cool the reaction mixture to room temperature.

Isolation: If a solid catalyst or by-product is present, remove it by filtration. The solvent is

then removed from the filtrate under reduced pressure.

Purification: The resulting crude product can be purified by standard techniques such as

recrystallization from an appropriate solvent or by column chromatography.

Analytical Methods
The analysis of Ethyl 2-chloroethylcarbamate can be performed using chromatographic

techniques, with Gas Chromatography-Mass Spectrometry (GC-MS) being a highly effective

method for both quantification and identification.

Table 2: Analytical Method Parameters (Adapted from Ethyl Carbamate Analysis)
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Parameter
Gas Chromatography-Mass Spectrometry
(GC-MS)

Sample Preparation
Extraction with a suitable solvent (e.g.,

dichloromethane), followed by concentration.

Column
A polar capillary column is typically used for

separation.

Injection Mode
Splitless injection is often employed for trace

analysis.

Carrier Gas Helium is a common carrier gas.

Oven Temperature Program
A temperature gradient is used to achieve

optimal separation.

MS Detection

Selected Ion Monitoring (SIM) mode enhances

sensitivity and selectivity. Key ions for Ethyl 2-

chloroethylcarbamate would be determined

through initial full-scan analysis.

Quantification
An internal standard method is recommended

for accurate quantification.

Experimental Protocol for GC-MS Analysis (General):

Standard Preparation: Prepare a stock solution of Ethyl 2-chloroethylcarbamate in a

suitable solvent (e.g., acetone). From this, prepare a series of calibration standards of known

concentrations. Prepare an internal standard solution (e.g., a deuterated analog or a

structurally similar compound).

Sample Preparation: Accurately weigh or measure the sample and spike it with a known

amount of the internal standard. Extract the analyte using a suitable solvent and a method

such as liquid-liquid extraction or solid-phase extraction (SPE). Concentrate the extract to a

final known volume.

GC-MS Analysis: Inject a small volume (e.g., 1 µL) of the prepared sample and standards

into the GC-MS system.
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Data Analysis: Identify the peaks corresponding to Ethyl 2-chloroethylcarbamate and the

internal standard based on their retention times and mass spectra. Generate a calibration

curve by plotting the ratio of the analyte peak area to the internal standard peak area against

the concentration of the standards. Use this curve to determine the concentration of Ethyl 2-
chloroethylcarbamate in the samples.

This technical guide provides a foundational understanding of the physical and chemical

properties of Ethyl 2-chloroethylcarbamate. For specific applications, it is recommended that

researchers conduct their own studies to determine precise parameters such as melting point,

solubility in relevant solvent systems, and stability under their experimental conditions.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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